methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate
CAS No.: 339011-73-3
Cat. No.: VC2428613
Molecular Formula: C17H13NO5
Molecular Weight: 311.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 339011-73-3 |
|---|---|
| Molecular Formula | C17H13NO5 |
| Molecular Weight | 311.29 g/mol |
| IUPAC Name | methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate |
| Standard InChI | InChI=1S/C17H13NO5/c1-22-17(21)12-8-6-11(7-9-12)10-23-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3 |
| Standard InChI Key | WDWPUOCISOEHHR-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CON2C(=O)C3=CC=CC=C3C2=O |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CON2C(=O)C3=CC=CC=C3C2=O |
Introduction
Methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate is an organic compound with several alternative names and identifiers in chemical databases. As with many complex organic molecules, it can be referenced through multiple systematic naming conventions and unique identifiers to ensure precise identification across research platforms.
Basic Identifiers
The compound is uniquely identified through the following standard identifiers:
| Identifier Type | Value |
|---|---|
| CAS Registry Number | 339011-73-3 |
| Molecular Formula | C₁₇H₁₃NO₅ |
| Molecular Weight | 311.29 g/mol |
| IUPAC Name | methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate |
| Standard InChI | InChI=1S/C17H13NO5/c1-22-17(21)12-8-6-11(7-9-12)10-23-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3 |
| Standard InChIKey | WDWPUOCISOEHHR-UHFFFAOYSA-N |
This compound is also known by its synonym methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate in the scientific literature .
Chemical Classification
The compound belongs to the class of N-substituted isoindolinones with an ester functional group. Its structure contains:
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An isoindoline-1,3-dione (phthalimide) moiety
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An ether linkage (oxygen bridge)
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A methyl benzoate group
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A methylene bridge connecting the aromatic ring to the phthalimide via an oxygen atom
This arrangement of functional groups creates a molecule with distinct chemical reactivity patterns and physical properties, making it relevant for specialized chemical applications.
Physical and Chemical Properties
Understanding the physical and chemical properties of this compound is essential for its proper handling, storage, and application in research settings. The available data reveals several important characteristics that define its behavior under various conditions.
Physical Properties
Structural Features
The structure of methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate comprises several key features that determine its chemical reactivity and physical properties:
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The isoindoline-1,3-dione ring system provides a rigid, planar structure
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The ether linkage (N-O-CH₂) creates a flexible connection between the two aromatic systems
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The methyl ester group offers a site for potential hydrolysis reactions
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The methylene bridge (CH₂) connecting the benzoate moiety to the phthalimide via oxygen introduces flexibility in the molecular conformation
This structural arrangement suggests potential for interactions with biological systems through hydrogen bonding and π-stacking interactions, which may be relevant for pharmaceutical applications.
This pricing structure reflects the specialized nature of the compound and the complexity of its synthesis, positioning it as a specialty chemical for research applications rather than a bulk industrial compound .
Protective Measures
Standard laboratory safety procedures should be followed when handling this compound:
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Use of appropriate personal protective equipment, including gloves, lab coat, and eye protection
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Handling in a well-ventilated area or fume hood
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Avoiding contact with skin, eyes, and respiratory system
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Proper disposal according to local regulations for chemical waste
These precautions are standard for research chemicals classified as irritants and should be incorporated into laboratory safety protocols.
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